2-(4-Amino-1h-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)acetamide

• Molecular Formula: C7H9F3N4O
• Molecular Weight: 222.17 g/mol
• IUPAC Name: 2-(4-aminopyrazol-1-yl)-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C7H9F3N4O/c8-7(9,10)4-12-6(15)3-14-2-5(11)1-13-14/h1-2H,3-4,11H2,(H,12,15)
• InChI Key: ZWFPXLSLENLQCE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)NCC(F)(F)F)N

Description

2-(4-Amino-1h-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C7H9F3N4O and its molecular weight is 222.17 g/mol. The purity is usually 95%.
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Biological Activity

2-(4-Amino-1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)acetamide is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies, highlighting its significance in medicinal chemistry.

Chemical Structure and Properties

The compound features a pyrazole ring substituted with an amino group and a trifluoroethyl group, which may influence its biological activity. The molecular formula is $C_7H_9F_3N_4O$, and it has a molecular weight of approximately 222.17 g/mol. Its structure can be represented as follows:

$$\text{Chemical Structure }\quad \text{C}_7\text{H}_9\text{F}_3\text{N}_4\text{O}$$

Research indicates that compounds containing pyrazole moieties exhibit various biological activities, including:

• Antimicrobial Activity : Pyrazole derivatives have shown effectiveness against several bacterial strains and fungi. The presence of the amino group enhances hydrogen bonding with biological targets, potentially increasing efficacy.
• Anticancer Properties : Some studies suggest that pyrazole derivatives can inhibit cancer cell proliferation through apoptosis induction or cell cycle arrest mechanisms.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in various cancer cell lines
Anti-inflammatory	Reduces levels of TNF-alpha and IL-6

Case Studies

• Antimicrobial Study : A recent study evaluated the antimicrobial activity of various pyrazole derivatives, including 2-(4-amino-1H-pyrazol-1-yl)-N-(2,2,2-trifluoroethyl)acetamide. The compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.
• Cancer Cell Line Evaluation : In vitro studies on human breast cancer cell lines revealed that the compound inhibited cell growth by inducing apoptosis through the activation of caspase pathways. This mechanism suggests that further exploration could lead to novel anticancer therapies.
• Inflammation Model : In a murine model of inflammation, treatment with the compound resulted in a marked reduction in paw edema and decreased levels of inflammatory markers, indicating its potential utility in treating inflammatory diseases.